3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine
Description
3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is a member of the pyrazole family of compounds, which are known for their diverse biological and pharmacological activities.
Scientific Research Applications
Anticancer Applications
Piperidine derivatives, such as “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine”, are being utilized in different ways as anticancer agents . They could potentially be used in the development of new anticancer drugs.
Antiviral Applications
The piperidine nucleus is also being utilized in the development of antiviral drugs . This suggests that “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially have applications in antiviral drug development.
Antimalarial Applications
Piperidine derivatives are being used as antimalarial agents . Therefore, “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially be used in the development of new antimalarial drugs.
Antimicrobial and Antifungal Applications
The piperidine nucleus is being utilized in the development of antimicrobial and antifungal drugs . This suggests that “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially have applications in antimicrobial and antifungal drug development.
Antihypertension Applications
Piperidine derivatives are being used as antihypertension agents . Therefore, “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially be used in the development of new antihypertension drugs.
Analgesic and Anti-inflammatory Applications
The piperidine nucleus is being utilized in the development of analgesic and anti-inflammatory drugs . This suggests that “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially have applications in analgesic and anti-inflammatory drug development.
Anti-Alzheimer Applications
Piperidine derivatives are being used as anti-Alzheimer agents . Therefore, “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially be used in the development of new anti-Alzheimer drugs.
Antipsychotic Applications
The piperidine nucleus is being utilized in the development of antipsychotic drugs . This suggests that “3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine” could potentially have applications in antipsychotic drug development.
properties
IUPAC Name |
5-phenyl-2-piperidin-4-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4/c15-14-10-13(11-4-2-1-3-5-11)17-18(14)12-6-8-16-9-7-12/h1-5,10,12,16H,6-9,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDVAQIRJMMRTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C(=CC(=N2)C3=CC=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyl-1-(piperidin-4-yl)-1H-pyrazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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